Cas no 820215-01-8 (4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-)

820215-01-8 structure
Product name:4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl-
- 8-chloro-2-methyl-1,2-dihydro-3,1-benzoxazin-4-one
- 820215-01-8
- 8-Chloro-2-methyl-1,2-dihydro-4H-3,1-benzoxazin-4-one
- DTXSID50839685
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- Inchi: InChI=1S/C9H8ClNO2/c1-5-11-8-6(9(12)13-5)3-2-4-7(8)10/h2-5,11H,1H3
- InChI Key: LDSCXWKGHXXOGG-UHFFFAOYSA-N
- SMILES: CC1NC2=C(C=CC=C2Cl)C(=O)O1
Computed Properties
- Exact Mass: 197.0243562g/mol
- Monoisotopic Mass: 197.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 2.7
4H-3,1-Benzoxazin-4-one, 8-chloro-1,2-dihydro-2-methyl- Related Literature
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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